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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of 3-Nonyne (CAS 20184-89-8). The information presented herein is compiled from
critically evaluated data, primarily from the National Institute of Standards and Technology
(NIST) and the Thermodynamics Research Center (TRC). This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development who
require accurate thermodynamic data for modeling, process design, and safety assessments.

Core Thermodynamic Data

The following tables summarize the key thermodynamic properties of 3-Nonyne in its liquid and
ideal gas phases. These values are essential for understanding the behavior of 3-Nonyne
under various conditions.

Table 1: Enthalpy, Entropy, and Heat Capacity
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Property Value Units Phase Reference

Standard Molar
Enthalpy of

) 420+ 25 kJ/mol Ideal Gas [1]
Formation

(AfH°gas)

Standard Molar Ideal Gas
468.93 J/mol-K [2]
Entropy (S°) (298.15 K, 1 bar)

Molar Heat
Capacity at Ideal Gas

194.23 J/mol-K [2]
Constant (298.15 K, 1 bar)

Pressure (Cp)

Molar Heat
Capacity at o

} 225.8 J/mol-K Liquid (298.15K)  [2]
Saturation

Pressure (Csat)

Enthalpy of
Vaporization 46.9 kJ/mol at 298.15 K [2]
(AvapH)

ble 2: P " :

Property Value Units Reference
Normal Boiling Point 4249 K K [2]
Critical Temperature
605 K K [2]
(Te)
Critical Pressure (Pc) 2.8 MPa MPa [2]
Critical Density (pc) 230 kg/m 3 kg/m 3 [2]

Table 3: Vapor Pressure
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Temperature (K)

Pressure (kPa)

298.15 0.835

320 2.23

340 5.09

360 10.5

380 20.0

400 35.5

424.9 101.3 (Normal Boiling Paint)

Data extrapolated from NIST/TRC Web Thermo Tables.[2]

Table 4: Liquid and Gas Properties

Temperatur

Property Value Units Phase Reference
e (K)

Density 298.15 754.1 kg/m 3 kg/m 3 Liquid [2]
Viscosity 298.15 0.00052 Pa:'s  Pa-s Liquid [2]
Thermal -

L 298.15 0.12 W/((m-K)  W/(m:-K) Liquid [2]
Conductivity
Thermal 0.016

o 430 W/(m-K) Gas [2]
Conductivity W/(m-K)

Experimental Protocols

The thermodynamic data presented in this guide are derived from various experimental

techniques. The following sections provide an overview of the methodologies commonly

employed for the determination of key thermodynamic properties of organic compounds like 3-

Nonyne.

Determination of Enthalpy of Formation
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The standard enthalpy of formation of 3-Nonyne was determined by Rogers, Dagdagan, and
Allinger (1979) through the measurement of its enthalpy of hydrogenation.[1][3]

Experimental Workflow: Enthalpy of Formation from Hydrogenation
Caption: Workflow for determining the gas-phase enthalpy of formation of 3-Nonyne.

The experimental procedure involves the catalytic hydrogenation of 3-Nonyne to n-Nonane in
a solution calorimeter. The heat evolved during this reaction is measured directly. By applying
Hess's Law, the enthalpy of formation of liquid 3-Nonyne can be calculated using the known
enthalpy of formation of the product, n-Nonane. The gas-phase enthalpy of formation is then
derived by correcting for the enthalpy of vaporization of 3-Nonyne.

Heat Capacity Measurement

The heat capacity of organic liquids is typically measured using adiabatic calorimetry.

Experimental Workflow: Adiabatic Calorimetry for Heat Capacity
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Adiabatic Calorimetry for Liquid Heat Capacity

Experimental Setup

Sample of 3-Nonyne
in Calorimeter Vessel

l

Electric Heater Precision Thermometer Adiabatic Shield

Measurement Procedure

Supply a known amount Measure the resulting
of electrical energy (Q) temperature increase (AT)

N 7

Calculate Heat Capacity:
Cp=Q/AT
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Principle of the Transpiration Method

Experimental Process

Inert gas flows over
liquid 3-Nonyne at a
controlled temperature (T)

l

Gas becomes saturated
with 3-Nonyne vapor

l

Vapor is collected in a
cold trap or by an adsorbent

Analysis and Calculation

Determine the mass (m) Measure the total volume (V)
of condensed 3-Nonyne of the inert gas

N,

Calculate Vapor Pressure (P)
using the ldeal Gas Law:
P = (m/M) * (RT/V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Thermodynamic Properties of 3-Nonyne: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165639#thermodynamic-properties-of-3-nonyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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